Coumetarol
Coumetarol
Coumetarol is a vitamin K antagonist.
Brand Name:
Vulcanchem
CAS No.:
4366-18-1
VCID:
VC0007132
InChI:
InChI=1S/C21H16O7/c1-26-10-13(16-18(22)11-6-2-4-8-14(11)27-20(16)24)17-19(23)12-7-3-5-9-15(12)28-21(17)25/h2-9,13,22-23H,10H2,1H3
SMILES:
COCC(C1=C(C2=CC=CC=C2OC1=O)O)C3=C(C4=CC=CC=C4OC3=O)O
Molecular Formula:
C₂₁H₁₆O₇
Molecular Weight:
380.35
Coumetarol
CAS No.: 4366-18-1
Inhibitors
VCID: VC0007132
Molecular Formula: C₂₁H₁₆O₇
Molecular Weight: 380.35
| CAS No. | 4366-18-1 |
|---|---|
| Product Name | Coumetarol |
| Molecular Formula | C₂₁H₁₆O₇ |
| Molecular Weight | 380.35 |
| IUPAC Name | 4-hydroxy-3-[1-(4-hydroxy-2-oxochromen-3-yl)-2-methoxyethyl]chromen-2-one |
| Standard InChI | InChI=1S/C21H16O7/c1-26-10-13(16-18(22)11-6-2-4-8-14(11)27-20(16)24)17-19(23)12-7-3-5-9-15(12)28-21(17)25/h2-9,13,22-23H,10H2,1H3 |
| Standard InChIKey | BUCJFFQZPGTGPX-UHFFFAOYSA-N |
| SMILES | COCC(C1=C(C2=CC=CC=C2OC1=O)O)C3=C(C4=CC=CC=C4OC3=O)O |
| Description | Coumetarol is a vitamin K antagonist. |
| Reference | [1]. Vogel GM, et al. Comparison of two experimental thrombosis models in rats effects of four glycosaminoglycans. Thromb Res. 1989 Jun 1;54(5):399-410. |
| PubChem Compound | 54716150 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume